Cas no 2640896-09-7 (3-(2-methoxyethyl)-5-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}-1,2,4-thiadiazole)

• Product Name: 3-(2-methoxyethyl)-5-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}-1,2,4-thiadiazole
• CAS No: 2640896-09-7
• MF: C₁₂H₁₅N₃OS₂
• MW: 281.396999597549
• CID: 5317508
• PubChem ID: 133369979
• Update Time: 2025-07-10

3-(2-methoxyethyl)-5-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}-1,2,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 2640896-09-7
• F6755-5457
• 3-(2-methoxyethyl)-5-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}-1,2,4-thiadiazole
• AKOS040725063
• 4,5,6,7-Tetrahydro-5-[3-(2-methoxyethyl)-1,2,4-thiadiazol-5-yl]thieno[3,2-c]pyridine

• Inchi： 1S/C12H15N3OS2/c1-16-6-3-11-13-12(18-14-11)15-5-2-10-9(8-15)4-7-17-10/h4,7H,2-3,5-6,8H2,1H3
• InChI Key： DMEFLMXUWSLUDE-UHFFFAOYSA-N
• SMILES： C1N(C2SN=C(CCOC)N=2)CCC2SC=CC1=2

Computed Properties

• Exact Mass: 281.06565446g/mol
• Monoisotopic Mass: 281.06565446g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 94.7Ų

Experimental Properties

• Density: 1.323±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 445.9±55.0 °C(Predicted)
• pka: 3.98±0.43(Predicted)

Additional information on 3-(2-methoxyethyl)-5-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}-1,2,4-thiadiazole

3-(2-Methoxyethyl)-5-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}-1,2,4-thiadiazole: A Promising Compound in Medicinal Chemistry

3-(2-Methoxyethyl)-5-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}-1,2,4-thiadiazole (CAS No. 2640896-09-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thienopyridines and thiadiazoles, which are known for their diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial properties.

The molecular structure of 3-(2-methoxyethyl)-5-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}-1,2,4-thiadiazole is characterized by a thienopyridine core fused with a thiadiazole ring. The presence of the methoxyethyl substituent on the thiadiazole ring adds to the compound's lipophilicity and enhances its ability to cross biological membranes. This structural feature is crucial for optimizing the compound's pharmacokinetic properties and improving its bioavailability.

Recent studies have highlighted the potential of 3-(2-methoxyethyl)-5-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}-1,2,4-thiadiazole in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. In vitro and in vivo experiments have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 3-(2-methoxyethyl)-5-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}-1,2,4-thiadiazole has also demonstrated significant antitumor activity. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been found to inhibit the PI3K/Akt/mTOR pathway and activate the p53-mediated apoptotic pathway. These findings suggest that this compound could be a valuable addition to the arsenal of anticancer agents.

The antimicrobial potential of 3-(2-methoxyethyl)-5-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}-1,2,4-thiadiazole has also been explored. Research has shown that it exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action appears to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways. This makes it a potential lead compound for the development of new antibiotics to combat multidrug-resistant pathogens.

To further understand the biological activities of 3-(2-methoxyethyl)-5-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}-1,2,4-thiadiazole, several structure-activity relationship (SAR) studies have been conducted. These studies have identified key structural features that contribute to its biological activities. For example, modifications to the methoxyethyl substituent have been shown to significantly affect the compound's lipophilicity and hence its biological activity. Similarly, changes to the thienopyridine core have been explored to optimize its binding affinity to specific targets.

The pharmacokinetic properties of 3-(2-methoxyethyl)-5-{4H,5H,6H,7H-thieno[3，2-c]pyridin-5-yl}-1，2，4-thiadiazole have also been investigated in detail. Studies have shown that it has favorable oral bioavailability and a reasonable half-life in vivo. These properties make it suitable for further development as an orally administered therapeutic agent.

In conclusion, 3-(2-methoxyethyl)-5-{4H，5H，6H，7H-thieno[3，2-c]pyridin-5-yl}-1，2，4-thiadiazole (CAS No. 2640896-09-7) is a multifaceted compound with promising therapeutic potential in various areas such as inflammation，cancer，and microbial infections. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical applications. As research progresses，this compound is likely to play an increasingly important role in the development of novel therapeutics.